Cas no 2703782-08-3 (1,1-Dimethyl-6-phenylspiro[3.3]heptan-2-one)

• Product Name: 1,1-Dimethyl-6-phenylspiro[3.3]heptan-2-one
• CAS No: 2703782-08-3
• MF: C₁₅H₁₈O
• MW: 214.302824497223
• CID: 6479305
• PubChem ID: 165944010
• Update Time: 2025-06-08

1,1-Dimethyl-6-phenylspiro[3.3]heptan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-28320533
• 2703782-08-3
• 1,1-dimethyl-6-phenylspiro[3.3]heptan-2-one
• 1,1-Dimethyl-6-phenylspiro[3.3]heptan-2-one

• Inchi： 1S/C15H18O/c1-14(2)13(16)10-15(14)8-12(9-15)11-6-4-3-5-7-11/h3-7,12H,8-10H2,1-2H3
• InChI Key： KEIKOAMQTKYUTQ-UHFFFAOYSA-N
• SMILES： O=C1CC2(CC(C3C=CC=CC=3)C2)C1(C)C

Computed Properties

• Exact Mass: 214.135765193g/mol
• Monoisotopic Mass: 214.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1,1-Dimethyl-6-phenylspiro[3.3]heptan-2-one

Comprehensive Overview of 1,1-Dimethyl-6-phenylspiro[3.3]heptan-2-one (CAS No. 2703782-08-3)

The compound 1,1-Dimethyl-6-phenylspiro[3.3]heptan-2-one (CAS No. 2703782-08-3) is a unique spirocyclic ketone that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Its distinctive spiro[3.3]heptane core structure, combined with a phenyl substituent, makes it a valuable intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, fragrance formulation, and material science due to its rigid and sterically constrained framework.

One of the key features of 1,1-Dimethyl-6-phenylspiro[3.3]heptan-2-one is its spirocyclic architecture, which offers enhanced stability and conformational control compared to linear analogs. This property is highly sought after in the design of bioactive compounds, where precise molecular geometry can influence binding affinity and selectivity. Recent studies have explored its utility in developing novel GPCR modulators and enzyme inhibitors, aligning with the growing demand for targeted therapies in precision medicine.

In the fragrance industry, 1,1-Dimethyl-6-phenylspiro[3.3]heptan-2-one is valued for its potential to contribute to long-lasting and complex scent profiles. Its ketone functionality and aromatic phenyl group make it a candidate for creating innovative perfumery ingredients, particularly in niche and luxury fragrances. This aligns with consumer trends favoring sustainable and unique olfactory experiences, as highlighted by the rise in searches for "eco-friendly fragrance additives" and "long-lasting perfume compounds."

From a synthetic perspective, the preparation of 1,1-Dimethyl-6-phenylspiro[3.3]heptan-2-one often involves multicomponent reactions or catalyzed cyclizations, reflecting advancements in green chemistry. Researchers are optimizing routes to improve yield and reduce waste, addressing the pharmaceutical industry's push for sustainable synthesis. This resonates with broader environmental concerns, as evidenced by the increasing popularity of search terms like "green chemistry in drug synthesis" and "catalytic spirocycle formation."

Another area of interest is the compound's potential role in material science. Its rigid spirocyclic structure could be leveraged to design polymers with enhanced thermal stability or optical properties. This application is particularly relevant to the development of high-performance materials for electronics and coatings, a topic frequently queried in academic and industrial forums. Keywords such as "spirocyclic polymers for electronics" and "advanced coating materials" underscore this trend.

In summary, 1,1-Dimethyl-6-phenylspiro[3.3]heptan-2-one (CAS No. 2703782-08-3) represents a versatile and scientifically intriguing molecule with cross-disciplinary applications. Its unique structure and functional groups position it as a promising candidate for innovations in pharmaceuticals, fragrances, and materials. As research continues to uncover its full potential, this compound is likely to remain a focal point for chemists and industry professionals alike.